Cas no 2228528-33-2 (3-(2-azidoethyl)-5-methyl-1,2-oxazole)

• Product Name: 3-(2-azidoethyl)-5-methyl-1,2-oxazole
• CAS No: 2228528-33-2
• MF: C₆H₈N₄O
• MW: 152.153920173645
• CID: 6395381
• PubChem ID: 152130482
• Update Time: 2025-10-23

3-(2-azidoethyl)-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-5-methyl-1,2-oxazole
• 2228528-33-2
• EN300-1815842

• Inchi： 1S/C6H8N4O/c1-5-4-6(9-11-5)2-3-8-10-7/h4H,2-3H2,1H3
• InChI Key： VHCVHPMZCXSVGA-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CCN=[N+]=[N-])=N1

Computed Properties

• Exact Mass: 152.06981089g/mol
• Monoisotopic Mass: 152.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.4Ų

Additional information on 3-(2-azidoethyl)-5-methyl-1,2-oxazole

Comprehensive Overview of 3-(2-azidoethyl)-5-methyl-1,2-oxazole (CAS No. 2228528-33-2)

The compound 3-(2-azidoethyl)-5-methyl-1,2-oxazole (CAS No. 2228528-33-2) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in scientific research.

Structurally, 3-(2-azidoethyl)-5-methyl-1,2-oxazole belongs to the oxazole family, a class of five-membered aromatic rings containing oxygen and nitrogen atoms. The presence of an azidoethyl group at the 3-position and a methyl substituent at the 5-position distinguishes it from simpler oxazole derivatives. These functional groups contribute to its reactivity, making it a valuable intermediate in click chemistry and bioconjugation applications, which are currently trending topics in synthetic organic chemistry.

One of the most frequently searched questions regarding this compound is: "What are the applications of 3-(2-azidoethyl)-5-methyl-1,2-oxazole in drug discovery?" Researchers have explored its utility in designing targeted drug delivery systems, owing to the azide group's ability to participate in strain-promoted alkyne-azide cycloaddition (SPAAC) reactions. This property aligns with the growing demand for bioorthogonal chemistry tools in developing next-generation therapeutics.

From a synthetic perspective, the preparation of 3-(2-azidoethyl)-5-methyl-1,2-oxazole typically involves multi-step organic transformations. Recent publications highlight optimized protocols using microwave-assisted synthesis, a technique that resonates with the industry's push toward greener and more efficient methodologies. The compound's CAS number 2228528-33-2 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance—a key concern for industrial chemists.

In material science, this oxazole derivative has shown promise in the development of functional polymers and smart materials. Its ability to undergo photochemical reactions makes it relevant to ongoing research in photo-responsive systems, a hot topic in nanotechnology forums. Users searching for "azide-containing heterocycles for surface modification" will find this compound particularly interesting due to its balanced lipophilicity and reactivity profile.

Stability and handling considerations for 3-(2-azidoethyl)-5-methyl-1,2-oxazole frequently appear in scientific discussions. While not classified as hazardous under standard conditions, proper storage at low temperatures (-20°C) in amber vials is recommended to maintain its integrity—a practical detail often sought by laboratory technicians. The compound's molecular weight (166.17 g/mol) and solubility characteristics in common organic solvents are additional technical specifications commonly queried in research databases.

The rising interest in bioimaging probes has positioned this azido-oxazole derivative as a potential candidate for fluorescence labeling studies. Its compatibility with copper-free click chemistry protocols addresses the biological community's need for minimally invasive tagging methods, as evidenced by increasing citations in cell biology literature. This application directly responds to the popular search term "non-toxic azide probes for live-cell imaging."

Patent analysis reveals growing intellectual property activity surrounding CAS 2228528-33-2, particularly in areas of biomedical engineering and diagnostic reagents. The compound's modular design allows for straightforward derivatization, meeting the pharmaceutical industry's demand for versatile scaffolds in combinatorial chemistry—an aspect frequently highlighted in recent conference proceedings.

From an analytical chemistry standpoint, characterization of 3-(2-azidoethyl)-5-methyl-1,2-oxazole typically involves NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and IR spectroscopy to confirm the presence of characteristic azide stretches (~2100 cm^-1). These technical details are crucial for quality control laboratories and represent common search parameters in analytical method development.

As the scientific community continues to explore heterocyclic compounds with multifunctional capabilities, 3-(2-azidoethyl)-5-methyl-1,2-oxazole stands out as a structurally intriguing candidate. Its dual functionality—combining the oxazole core's electronic properties with the azide group's click chemistry potential—makes it particularly relevant to current research trends in molecular electronics and supramolecular chemistry.

Future research directions may focus on expanding the compound's utility in catalytic systems or as a building block for metal-organic frameworks (MOFs). These applications align with global research priorities in sustainable chemistry and advanced materials, ensuring continued interest in this specialized chemical entity.